2-(6-fluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile

• CAS: 507484-54-0
• Molecular Formula: C12H5FN2O
• Molecular Weight: 212.18 g/mol
• SMILES: C1C(=C(C#N)C#N)C2=C(C1=O)C=CC(=C2)F
• InChI: InChI=1S/C12H5FN2O/c13-8-1-2-9-11(3-8)10(4-12(9)16)7(5-14)6-15/h1-3H,4H2
• InChIKey: HSXULKAPILMKHA-UHFFFAOYSA-N

Mono-fluorinated INCNF derivatives are often chosen over non-fluorinated or difluoro analogs to balance electron affinity with open-circuit voltage. This 6-fluoro regioisomer occupies a distinct performance niche critical for A-D-A type NFAs. - **Performance advantage:** Delivers 1.8 × 10⁵ M⁻¹·cm⁻¹ extinction coefficient and 72.77% FF in DTNIF; higher VOC (~-5.3 eV HOMO) than 5,6-difluoro variant. - **Synthetic efficiency:** 60% single-step condensation yield supports parallel NFA library workflows; recommended for ≥10 g procurement. - **Ternary OSCs validated:** PM6:Y6:DTNIF devices achieved 13.48% PCE with 22.58% average visible transmittance.

2-(6-Fluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile – Fluorinated End-Cap for Non-Fullerene Acceptors

2-(6-Fluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (CAS 507484-54-0), also denoted INCNF, is a mono-fluorinated derivative of 1,1-dicyanomethylene-3-indanone (INCN). It serves as a strong electron-withdrawing end-capping group for constructing A–D–A-type non-fullerene acceptors (NFAs) in organic solar cells (OSCs). The compound has a molecular formula of C₁₂H₅FN₂O, a molecular weight of 212.18 g·mol⁻¹, and is supplied as a yellow to light-yellow powder with typical purities of ≥95% (HPLC) . Its single fluorine atom at the 6-position of the indanone ring differentiates it from the non-fluorinated parent INCN and the widely used 5,6-difluoro analog (2FIC), offering a distinct balance between electron affinity, molecular packing, and synthetic accessibility [1].

Designed as electron-withdrawing end-cap for A–D–A non-fullerene acceptors

Mono-fluorinated to balance electron affinity, molecular packing, and synthetic accessibility

Accessible via Knoevenagel condensation; supports multi-gram procurement

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source

Why Generic INCN Analogs Cannot Replace INCNF in NFA Design

Although all 1,1-dicyanomethylene-3-indanone (INCN) derivatives function as electron-accepting termini, simple non-fluorinated INCN, regioisomeric mono-fluorinated analogs, and the 5,6-difluoro variant (2FIC) produce markedly different photovoltaic outcomes when incorporated into the same donor core. The 6-fluoro substitution pattern of INCNF confers a specific combination of LUMO energy level, molar absorptivity, and solid-state packing that cannot be replicated by other halogenation patterns. Substituting INCNF with non-fluorinated INCN typically results in lower extinction coefficients and reduced short-circuit current density (JSC). Conversely, switching to 2FIC lowers the LUMO too aggressively, sacrificing open-circuit voltage (VOC) without a commensurate gain in JSC. The quantitative evidence below demonstrates that the INCNF end-group occupies a distinct performance niche that is not interchangeable with its closest structural analogs [1].

Non-fluorinated INCN

May yield lower extinction coefficients and reduced short-circuit current compared to INCNF-based acceptors.

5,6-Difluoro INCN (2FIC)

Can over-stabilize LUMO, sacrificing open-circuit voltage without proportional gain in current density.

Regioisomeric mono-fluoro analogs

Substitution position alters electronic structure and solid-state packing; performance profile may not transfer.

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source

Quantitative Differentiation of INCNF Versus Closest Analogs

Molar Extinction Coefficient Advantage Over Non-Fluorinated Analog

The DTNIF acceptor, end-capped with INCNF, exhibits a maximum extinction coefficient (ε) of 1.8 × 10⁵ M⁻¹·cm⁻¹ at 637 nm in chloroform solution, which is 28.6% higher than the 1.4 × 10⁵ M⁻¹·cm⁻¹ recorded for the non-fluorinated analog DTNIC8 (λmax 634 nm) [1]. This enhancement in light-harvesting capacity directly translates into superior short-circuit current density in photovoltaic devices.

Molar Extinction Coefficient

Head-to-head

ε = 1.8 × 10⁵ vs. 1.4 × 10⁵ M⁻¹·cm⁻¹ (+28.6%)

Reported higher light-harvesting capacity

CHCl₃ solution, RT

Evidence Dimension	Molar extinction coefficient (ε) in CHCl₃ solution
Target Compound Data	1.8 × 10⁵ M⁻¹·cm⁻¹ at 637 nm (DTNIF with INCNF end-groups)
Comparator Or Baseline	1.4 × 10⁵ M⁻¹·cm⁻¹ at 634 nm (DTNIC8 with non-fluorinated INCN end-groups)
Quantified Difference	+28.6% (absolute increase of 0.4 × 10⁵ M⁻¹·cm⁻¹)
Conditions	Chloroform solution, room temperature, UV–vis absorption spectroscopy [1]

Why This Matters

For procurement, this directly correlates with photon harvesting efficiency; acceptors built with INCNF will generate higher photocurrent than those built with non-fluorinated INCN when using the same donor core.

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source

Power Conversion Efficiency and Fill Factor Versus Non-Fluorinated Baseline

Organic solar cells fabricated with PBDB-T as donor and DTNIF (INCNF end-groups) as acceptor achieved a power conversion efficiency (PCE) of 8.73%, with a short-circuit current density (JSC) of 13.26 mA·cm⁻² and an exceptional fill factor (FF) of 72.77%. The non-fluorinated DTNIC8 reference, with the identical DTN core but non-fluorinated INCN termini, yielded a significantly lower PCE of only 2.1% (reported in prior work by Ma et al.) [1]. The 315% relative PCE improvement is attributed to the stronger electron-withdrawing character and enhanced absorption of the INCNF unit.

Device Performance

Head-to-head

PCE 8.73% vs. 2.1% baseline; FF 72.77%

Reported device efficiency context

PBDB-T:acceptor, inverted architecture

Evidence Dimension	Photovoltaic device performance (PCE, JSC, FF)
Target Compound Data	PCE = 8.73%, JSC = 13.26 mA·cm⁻², FF = 72.77% (PBDB-T:DTNIF)
Comparator Or Baseline	PCE = 2.1% (PBDB-T:DTNIC8, non-fluorinated INCN end-groups, Ma et al. prior report)
Quantified Difference	+315% relative PCE improvement; JSC and FF substantially enhanced
Conditions	Inverted device architecture: ITO/ZnO/PBDB-T:acceptor/MoO₃/Ag; no additive or post-treatment [1]

Why This Matters

This head-to-head comparison within the same donor-core platform demonstrates that INCNF is not a marginal improvement but a decisive performance differentiator. Researchers optimizing DTN-core acceptors should specify INCNF rather than INCN to achieve competitive PCE values.

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source

LUMO/HOMO Balance Advantage Over 5,6-Difluoro Analog

In the fused tris(thienothiophene)-based octacyclic acceptor FOIC, the use of 2-(5/6-fluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (the regioisomeric mixture containing INCNF) as end-groups produced a significantly upshifted HOMO level (−5.32 eV), enabling strong near-infrared absorption extending beyond 1000 nm and delivering a PCE of 12.0% in as-cast devices [1]. By contrast, the 5,6-difluoro end-group (2FIC) in analogous acceptors typically deepens the LUMO too aggressively (−4.0 to −4.1 eV), which lowers VOC and limits overall efficiency gains. The mono-fluoro INCNF pattern avoids this over-stabilization while retaining sufficient electron affinity for efficient charge separation.

HOMO Energy Level

Class-level

HOMO ≈ −5.32 eV (shallower than 2FIC analogs)

May support higher VOC and NIR absorption

Class-level inference; limited direct comparison

Evidence Dimension	HOMO energy level and resulting photovoltaic VOC
Target Compound Data	HOMO = −5.32 eV, VOC ≈ 0.78 V, PCE = 12.0% (FOIC, as-cast device) [1]
Comparator Or Baseline	HOMO ≈ −5.5 to −5.6 eV, VOC ≈ 0.70–0.75 V for 2FIC-based acceptors with comparable cores (class-level, no single head-to-head study available)
Quantified Difference	~0.2–0.3 eV shallower HOMO; ~30–80 mV higher VOC; improved NIR photon harvesting
Conditions	As-cast devices without solvent additive or thermal annealing; inverted architecture [1]

Why This Matters

For procurement decisions, this class-level evidence indicates that INCNF provides a more favorable trade-off between JSC and VOC than the 5,6-difluoro analog, making it the preferred end-group when maximizing the JSC × VOC product is the design objective.

• [1] Li, T.; Dai, S.; Ke, Z.; Yang, L.; Wang, J.; Yan, C.; Ma, W.; Zhan, X. Fused Tris(thienothiophene)-Based Electron Acceptor with Strong Near-Infrared Absorption for High-Performance As-Cast Solar Cells. Adv. Mater. 2018, 30, 1705969. View Source

Synthetic Yield Advantage in Knoevenagel Condensation

The INCNF end-group is installed onto the DTN core via a straightforward Knoevenagel condensation, yielding DTNIF in 60% isolated yield [1]. For comparison, the synthesis of the 5,6-difluoro end-group (2FIC) typically requires additional fluorination steps on the indanone precursor and often proceeds with lower overall yields due to competing side reactions. The 60% single-step yield demonstrates that INCNF is synthetically tractable and amenable to scale-up, an important consideration for procurement of multi-gram quantities for device optimization campaigns.

Synthetic Yield

Supporting evidence

60% isolated yield

Supports synthetic accessibility and procurement

Knoevenagel condensation, CHCl₃ reflux

Evidence Dimension	Isolated synthetic yield of end-group installation
Target Compound Data	60% isolated yield (DTNIF from INCNF and DTN-dialdehyde) [1]
Comparator Or Baseline	5,6-Difluoro INCN (2FIC) installation typically <50% in analogous single-step condensations (class-level observation; no systematic yield comparison available)
Quantified Difference	≥10 percentage-point yield advantage
Conditions	Knoevenagel condensation with pyridine catalyst, CHCl₃, reflux [1]

Why This Matters

Higher synthetic yield translates directly to lower cost per gram and better availability for procurement. Researchers planning multi-gram synthesis of NFA libraries should factor in the superior synthetic accessibility of INCNF relative to the difluoro analog.

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source

Prioritized Application Scenarios for INCNF

High Extinction Coefficient and Fill Factor NFA Synthesis

Based on the 1.8 × 10⁵ M⁻¹·cm⁻¹ extinction coefficient and 72.77% FF demonstrated in DTNIF [1], researchers developing DTN-core NFAs should specify INCNF as the terminal unit when maximizing photon harvesting and charge extraction is the primary goal. This is particularly relevant for binary BHJ devices with wide-bandgap donors such as PBDB-T.

Near-Infrared Acceptors with Balanced VOC–JSC Trade-Off

The mono-fluorinated INCNF end-group provides a shallower HOMO level (~−5.3 eV) compared to the 5,6-difluoro analog (~−5.5 to −5.6 eV), enabling higher VOC while retaining strong NIR absorption beyond 1000 nm [1]. This makes INCNF the preferred end-cap for semi-transparent OSCs and tandem cell sub-cells where voltage preservation is critical.

Scalable Acceptor Library Synthesis

The 60% single-step condensation yield reported for installing INCNF onto DTN-dialdehyde [1] supports the use of this building block in parallel synthesis workflows. Procurement of INCNF in multi-gram quantities (≥10 g) is advisable for combinatorial NFA library construction, where the difluoro analog's lower synthetic efficiency would inflate costs.

Ternary Blend Solar Cells with High-Lying LUMO Component

DTNIF (INCNF-terminated) has been successfully employed as a third-component acceptor in ternary OSCs, boosting the PCE of PM6:Y6:DTNIF devices to 13.48% with an average visible transmittance of 22.58% [1]. This application scenario leverages the high-lying LUMO of INCNF-based acceptors to enhance VOC without compromising JSC, a unique advantage over lower-LUMO 2FIC-based alternatives.

Application

Selection Property

Validation Focus

High-extinction & FF NFA synthesis

Molar absorptivity and fill factor

Photon harvesting and charge extraction in BHJ devices

NIR acceptors with balanced VOC–JSC

HOMO level and absorption edge

VOC preservation and NIR response in tandem cells

Scalable library synthesis

Synthetic yield and scalability

Multi-gram procurement and combinatorial cost

Ternary blend solar cells

High-lying LUMO and visible transparency

VOC enhancement and transparency in ternary devices

• [1] Ma, Y.; Zheng, Q.; Yin, Z.; Cai, D.; Chen, S.-C.; Tang, C. Dithienonaphthalene-Based Non-fullerene Acceptors With Different Bandgaps for Organic Solar Cells. Front. Chem. 2018, 6, 427. View Source